Cas no 2764732-04-7 (2-(2-Fluoro-5-(methylthio)phenyl)-1,3-dioxolane)

• Product Name: 2-(2-Fluoro-5-(methylthio)phenyl)-1,3-dioxolane
• CAS No: 2764732-04-7
• MF: C₁₀H₁₁FO₂S
• MW: 214.256545305252
• CID: 6795550
• PubChem ID: 164893265
• Update Time: 2025-07-25

2-(2-Fluoro-5-(methylthio)phenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluoro-5-(methylthio)phenyl)-1,3-dioxolane
• 2764732-04-7
• MFCD34759117

• Inchi： 1S/C10H11FO2S/c1-14-7-2-3-9(11)8(6-7)10-12-4-5-13-10/h2-3,6,10H,4-5H2,1H3
• InChI Key： UDYVKWYWYRFTQC-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=C(C(=C1)C1OCCO1)F

Computed Properties

• Exact Mass: 214.04637893g/mol
• Monoisotopic Mass: 214.04637893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(2-Fluoro-5-(methylthio)phenyl)-1,3-dioxolane

Professional Introduction to Compound with CAS No. 2764732-04-7 and Product Name: 2-(2-Fluoro-5-(methylthio)phenyl)-1,3-dioxolane

The compound with the CAS number 2764732-04-7 and the product name 2-(2-Fluoro-5-(methylthio)phenyl)-1,3-dioxolane represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule, featuring a dioxolane ring fused with a fluoro-substituted phenyl group and a methylthio moiety, contributes to its unique chemical properties and biological interactions.

Recent research in medicinal chemistry has highlighted the importance of fluoro-substituted aromatic compounds in drug design. The presence of a fluorine atom at the 2-position of the phenyl ring enhances the metabolic stability and binding affinity of the molecule, making it an attractive scaffold for developing novel therapeutic agents. Additionally, the methylthio group at the 5-position introduces a polar region that can interact with biological targets, further modulating the compound's pharmacological profile.

The 1,3-dioxolane ring is another critical structural feature that imparts specific chemical reactivity and stability to the molecule. This cyclic ether is known for its ability to participate in various chemical transformations, including nucleophilic substitution reactions, which can be exploited in synthetic chemistry for further derivatization. The combination of these structural elements makes 2-(2-Fluoro-5-(methylthio)phenyl)-1,3-dioxolane a versatile intermediate in pharmaceutical research.

In the context of current pharmaceutical research, this compound has been explored for its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are implicated in various diseases, including cancer. By modulating kinase activity, compounds like 2-(2-Fluoro-5-(methylthio)phenyl)-1,3-dioxolane could offer therapeutic benefits by interfering with aberrant signaling cascades. Preliminary studies have demonstrated promising results in vitro, suggesting its efficacy in inhibiting specific kinase targets.

Furthermore, the compound's structural features have also drawn interest in the development of antimicrobial agents. The fluoro-substituent and methylthio group are known to enhance binding interactions with bacterial enzymes and receptors, potentially leading to novel antibiotics or antifungal drugs. The unique combination of these moieties in 2-(2-Fluoro-5-(methylthio)phenyl)-1,3-dioxolane makes it a valuable candidate for further investigation in antimicrobial chemotherapy.

From a synthetic chemistry perspective, the preparation of 2-(2-Fluoro-5-(methylthio)phenyl)-1,3-dioxolane involves multi-step organic transformations that showcase modern synthetic methodologies. The synthesis typically begins with the functionalization of a suitable precursor to introduce the necessary substituents at the appropriate positions. Advanced techniques such as cross-coupling reactions and metal-catalyzed transformations are often employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also demonstrate the progress made in synthetic organic chemistry over recent years.

The pharmacokinetic properties of this compound are also under investigation to ensure its suitability for clinical applications. Factors such as solubility, bioavailability, and metabolic stability are critical determinants of a drug's efficacy and safety. Computational modeling and experimental studies are being conducted to optimize these properties and enhance the compound's pharmacological profile. The insights gained from these studies will be instrumental in guiding future drug development efforts.

Additionally, the environmental impact of pharmaceutical compounds is an increasingly important consideration in modern drug design. Researchers are exploring sustainable synthetic routes that minimize waste and reduce environmental footprint. The synthesis of 2-(2-Fluoro-5-(methylthio)phenyl)-1,3-dioxolane offers an opportunity to implement green chemistry principles by optimizing reaction conditions for energy efficiency and waste reduction.

In conclusion, 2-(2-Fluoro-5-(methylthio)phenyl)-1,3-dioxolane (CAS No. 2764732-04-7) represents a promising candidate for further pharmaceutical development due to its unique structural features and potential biological activities. Its application in kinase inhibition and antimicrobial therapy underscores its versatility as a chemical scaffold. As research continues to uncover new therapeutic possibilities and synthetic methodologies evolve to meet sustainability goals, compounds like this will remain at the forefront of pharmaceutical innovation.